[3-(3-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(3-fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H15FO/c1-9-2-10(4-11(14)3-9)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key: WKZHOWSHMAYKDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)F)C23CC(C2)(C3)CO
• Molecular Formula: C13H15FO
• Molecular Weight: 206.26 g/mol

Description

The compound [3-(3-Fluoro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is an organic molecule with a bicyclic pentane (a two-ring structure with five carbons), a phenyl group (a ring of six carbons, typical in many organic compounds), and a methyl group (a single carbon with three hydrogens) attached. The presence of a fluorine atom indicates that this compound is a type of organofluorine compound.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, involves a bicyclic pentane ring, a phenyl ring, and a methyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents present. The phenyl and methyl groups could potentially undergo various organic reactions. The presence of the fluorine atom could also influence the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could influence the compound’s polarity, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its use. If it’s intended for use in a biological context, for example, as a drug, the mechanism of action would depend on how the compound interacts with biological molecules.